Imidazo[1,2-a]pyridine-6-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines can be achieved through various methods, including water-mediated hydroamination and silver-catalyzed aminooxygenation processes. These methods enable the formation of imidazo[1,2-a]pyridines without the need for deliberate catalyst addition, offering moderate to good yields under environmentally friendly conditions (Mohan, Rao, & Adimurthy, 2013).
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives is crucial for their stability and reactivity. The imidazo[1,2-a]pyridine skeleton serves as a versatile platform for generating stable N-heterocyclic carbenes, indicating the structural flexibility and potential for further functionalization of these compounds (Alcarazo et al., 2005).
Scientific Research Applications
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Pharmaceutical Field
- Imidazo[1,2-a]pyridine-6-carbonitrile is a key structure in drugs and biologically active compounds with properties such as anti-inflammatory, antiviral, antifungal, anticancer, anxiolytic, anti-ulcer, and antiprotozoal .
- The compound is synthesized via a five-component cascade reaction utilizing cyanoacetohydrazide, 4-nitroacetophenone, 1,1-bis (methylthio)-2-nitroethylene and various diamines in a mixture of water and ethanol .
- The new efficient domino protocol involves a sequence of N, N -acetal formation, Knoevenagel condensation, Michael reaction, imine–enamine tautomerization and N-cyclization as key steps .
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Antituberculosis Agents
- Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry .
- A few examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
- The development of these compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies .
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Materials Science
- This class of aromatic heterocycles has great potential in several research areas, from materials science to the pharmaceutical field .
- In recent years many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .
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Synthesis of New Heterocyclic Compounds
- Imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives are synthesized via a five-component cascade reaction .
- The new efficient domino protocol involves a sequence of N, N -acetal formation, Knoevenagel condensation, Michael reaction, imine–enamine tautomerization and N-cyclization as key steps .
- This catalyst-free approach is highlighted by its easily available starting materials, operational simplicity, clean reaction profile, the use of environmentally benign solvents and tolerance of a wide variety of functional groups .
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Optoelectronic Devices and Sensors
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Construction of Imidazo[1,2-a]pyridine Derivatives
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Efficient Synthesis of New Heterocyclic Compounds
- An efficient synthesis of N-fused heterocyclic compounds including N ′- (1- (4-nitrophenyl)ethylidene)imidazo [1,2- a ]pyridine-6-carbohydrazide and N ′- (1- (4-nitrophenyl)ethylidene)pyrido [1,2- a ]pyrimidine-7-carbohydrazide derivatives is achieved via a five-component cascade reaction .
- This catalyst-free approach is highlighted by its easily available starting materials, operational simplicity, clean reaction profile, the use of environmentally benign solvents and tolerance of a wide variety of functional groups .
-
Material Science
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Luminescent and Optoelectronic Devices
- This class of aromatic heterocycles has great potential in several research areas, from materials science to the pharmaceutical field .
- Many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .
-
Construction of Imidazo[1,2-a]pyridine Derivatives
Safety And Hazards
Imidazo[1,2-a]pyridine-6-carbonitrile is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause severe skin burns and eye damage . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, avoid contact with skin and eyes, and wear personal protective equipment .
properties
IUPAC Name |
imidazo[1,2-a]pyridine-6-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3/c9-5-7-1-2-8-10-3-4-11(8)6-7/h1-4,6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRJOKNYELSECDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CN2C=C1C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60377462 | |
Record name | imidazo[1,2-a]pyridine-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[1,2-a]pyridine-6-carbonitrile | |
CAS RN |
106850-34-4 | |
Record name | imidazo[1,2-a]pyridine-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377462 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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